![molecular formula C11H13F2NO4S2 B2665451 4-[(3-Fluorocyclopentyl)sulfamoyl]benzenesulfonyl fluoride CAS No. 2305456-38-4](/img/structure/B2665451.png)
4-[(3-Fluorocyclopentyl)sulfamoyl]benzenesulfonyl fluoride
Description
“4-[(3-Fluorocyclopentyl)sulfamoyl]benzenesulfonyl fluoride” is a compound that belongs to the class of sulfonyl fluorides . Sulfonyl fluorides have emerged as a significant functional group with diverse applications, particularly in the field of synthetic chemistry . They are used as electrophilic warheads by both medicinal chemists and chemical biologists .
Synthesis Analysis
Sulfonyl fluorides have a long history, with the first sulfonyl fluoride synthesized by treating toluene with fluorosulfonic acid in 1921 . New synthetic approaches that start with sulfur-containing substrates include the activation of sulfonamides using pyrilium salts, the deoxygenation of sulfonic acids, and the electrochemical oxidation of thiols . Direct fluorosulfonylation with fluorosulfonyl radicals has emerged as a concise and efficient approach for producing sulfonyl fluorides .Chemical Reactions Analysis
Sulfonyl fluorides are known for their balance of reactivity and stability, which makes them attractive for various applications . They have shown resistance to hydrolysis under physiological conditions . New activation methods have been developed to coax sulfonyl fluorides to engage with nucleophiles when required and under suitable reaction conditions .Future Directions
Sulfonyl fluorides have found widespread applications in organic synthesis, chemical biology, drug discovery, and materials science . With the advent of new synthetic methods and the development of new activation methods, the use of sulfonyl fluorides, including “4-[(3-Fluorocyclopentyl)sulfamoyl]benzenesulfonyl fluoride”, is likely to continue to expand in the future .
properties
IUPAC Name |
4-[(3-fluorocyclopentyl)sulfamoyl]benzenesulfonyl fluoride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13F2NO4S2/c12-8-1-2-9(7-8)14-20(17,18)11-5-3-10(4-6-11)19(13,15)16/h3-6,8-9,14H,1-2,7H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UAERTDSYQISFSF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CC1NS(=O)(=O)C2=CC=C(C=C2)S(=O)(=O)F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13F2NO4S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(3-Fluorocyclopentyl)sulfamoyl]benzenesulfonyl fluoride | |
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